Cas no 1421483-48-8 (3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea)

• Product Name: 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea
• CAS No: 1421483-48-8
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 6057664
• PubChem ID: 71803763
• Update Time: 2025-06-15

3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea
• 3-(3,5-dimethoxyphenyl)-1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}urea
• AKOS024555802
• 1421483-48-8
• 1-(3,5-dimethoxyphenyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea
• 1-(3,5-dimethoxyphenyl)-3-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]urea
• F6414-1974

• Inchi： 1S/C19H25N3O4/c1-22(2)15-7-5-13(6-8-15)18(23)12-20-19(24)21-14-9-16(25-3)11-17(10-14)26-4/h5-11,18,23H,12H2,1-4H3,(H2,20,21,24)
• InChI Key： VYZCLKNTAPNHSN-UHFFFAOYSA-N
• SMILES： OC(CNC(NC1C=C(C=C(C=1)OC)OC)=O)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea

Introduction to 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea (CAS No. 1421483-48-8)

3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1421483-48-8, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its dual aromatic rings and functional groups, contribute to its versatility in drug design and development.

The chemical structure of 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea consists of a central urea moiety linked to two distinct aromatic systems. The presence of 3,5-dimethoxyphenyl and 4-(dimethylamino)phenyl groups introduces hydrophobic interactions and potential hydrogen bonding capabilities, which are critical for molecular recognition processes in biological systems. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. The urea functional group in this compound is particularly noteworthy, as it has been widely utilized in the design of kinase inhibitors and other enzyme-targeting agents. Studies have demonstrated that urea-based scaffolds can effectively modulate the activity of enzymes by forming hydrogen bonds with key residues in the active site.

One of the most compelling aspects of 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea is its potential as a lead compound for drug discovery. The combination of the dimethoxyphenyl and dimethylamino substituents enhances its solubility and bioavailability, which are essential properties for any candidate drug molecule. Furthermore, these groups can participate in multiple non-covalent interactions with biological targets, improving binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea can interact with various protein targets, including those implicated in cancer, inflammation, and neurodegenerative diseases. These computational findings have guided experimental efforts to optimize the compound's pharmacological profile.

The synthesis of 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful assembly of aromatic rings and functional groups while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

From a biochemical perspective, the hydroxyl group in the hydroxyethyl side chain plays a crucial role in modulating the compound's interactions with biological targets. This group can engage in hydrogen bonding or participate in hydrophobic interactions, depending on the local environment within the target protein or nucleic acid. Such flexibility makes 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea a versatile scaffold for designing molecules with tailored biological activities.

Current research efforts are focused on evaluating the pharmacokinetic properties of this compound to ensure its suitability for clinical development. Preclinical studies have begun to explore its efficacy and safety profiles in animal models of disease. These studies are crucial for determining whether 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea can progress to human trials as a potential therapeutic agent.

The growing interest in natural product-inspired drug design has also influenced the development of novel derivatives of 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea. By incorporating elements from biologically active natural products into this scaffold, researchers aim to enhance its pharmacological properties while maintaining structural integrity. Such approaches align with the broader trend toward green chemistry and sustainable drug development practices.

In conclusion, 3-(3,5-dimethoxyphenyl)-1-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}urea (CAS No. 1421483-48-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic applications for this compound, 1421483-48-8 may play a significant role in the development of next-generation drugs.